![molecular formula C22H25NO3 B4085471 2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one](/img/structure/B4085471.png)
2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one
Overview
Description
2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one, also known as BMS-820836, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of spirocyclic compounds and has a unique chemical structure that makes it an interesting target for drug development.
Mechanism of Action
The mechanism of action of 2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one involves inhibition of PDE4, which leads to an increase in intracellular cAMP levels. This, in turn, activates PKA, which phosphorylates various downstream targets and leads to a cascade of signaling events. The net effect of this signaling pathway is a reduction in inflammation and immune response, which makes this compound a potential therapeutic agent for various inflammatory diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and immune response in various animal models of disease, including asthma, chronic obstructive pulmonary disease (COPD), and rheumatoid arthritis. In addition, it has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one is its specificity for PDE4, which makes it a useful tool for studying the role of this enzyme in various physiological processes. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to work with in some experimental settings.
Future Directions
There are several future directions for research on 2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one. One area of interest is the development of more potent and selective inhibitors of PDE4, which may have improved therapeutic potential. Another area of interest is the investigation of the neuroprotective effects of this compound and its potential use in the treatment of neurodegenerative diseases. Finally, the development of new formulations of this compound with improved solubility and bioavailability may also be an area of future research.
Scientific Research Applications
2,3-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-1-one has been extensively studied for its potential therapeutic applications. It has been shown to have inhibitory activity against several enzymes and receptors, including phosphodiesterase 4 (PDE4), cyclic adenosine monophosphate (cAMP), and protein kinase A (PKA). These enzymes and receptors play important roles in various physiological processes, including inflammation, immune response, and cell signaling.
properties
IUPAC Name |
1,2-bis(4-methoxyphenyl)-2-azaspiro[3.5]nonan-3-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO3/c1-25-18-10-6-16(7-11-18)20-22(14-4-3-5-15-22)21(24)23(20)17-8-12-19(26-2)13-9-17/h6-13,20H,3-5,14-15H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYKRQYKVEDGQPJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2C3(CCCCC3)C(=O)N2C4=CC=C(C=C4)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.